Cas no 1351641-19-4 (3,5-dimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-4-sulfonamide)

• Product Name: 3,5-dimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-4-sulfonamide
• CAS No: 1351641-19-4
• MF: C₁₄H₁₅F₃N₂O₄S
• MW: 364.340112924576
• CID: 5906694
• PubChem ID: 71781994
• Update Time: 2025-05-22

3,5-dimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-4-sulfonamide
• F5857-3583
• 3,5-dimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)isoxazole-4-sulfonamide
• AKOS024524081
• 1351641-19-4
• VU0525220-1

• Inchi： 1S/C14H15F3N2O4S/c1-9-12(10(2)23-19-9)24(21,22)18-8-13(20,14(15,16)17)11-6-4-3-5-7-11/h3-7,18,20H,8H2,1-2H3
• InChI Key： JTKZXZWSGKYKIC-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(NCC(C(F)(F)F)(C1C=CC=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 364.07046262g/mol
• Monoisotopic Mass: 364.07046262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Additional information on 3,5-dimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-4-sulfonamide

Introduction to 3,5-Dimethyl-N-(3,3,3-Trifluoro-2-Hydroxy-2-Phenylpropyl)-1,2-Oxazole-4-Sulfonamide (CAS No. 1351641-19-4)

The compound 3,5-dimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-4-sulfonamide, identified by the CAS registry number CAS No. 1351641-19, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of sulfonamides and features a oxazole ring system, which is a five-membered heterocyclic aromatic compound containing one oxygen and one nitrogen atom. The presence of the trifluoropropyl group and the hydroxyl group adds to its chemical complexity and functional diversity.

The synthesis of this compound involves advanced organic chemistry techniques. Researchers have explored various methods to optimize its synthesis pathway. Recent studies have focused on improving the yield and purity of the compound by employing catalytic systems and green chemistry principles. The incorporation of fluorine atoms in the structure enhances its stability and bioavailability, making it a promising candidate for pharmaceutical applications.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO) has been extensively studied. These properties are crucial for its potential use in drug delivery systems and as an intermediate in chemical synthesis.

The structural complexity of this molecule allows for diverse interactions with biological systems. Recent research has highlighted its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have shown that it can modulate the activity of kinase enzymes, which are critical in cell signaling processes. This makes it a valuable tool in drug discovery efforts targeting diseases such as cancer and inflammatory disorders.

Beyond its biological applications, this compound has also been investigated for its role in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal organic frameworks (MOFs). These materials have potential applications in gas storage and catalysis.

In terms of environmental impact, researchers have evaluated the biodegradation potential of this compound under aerobic conditions. Studies indicate that it undergoes slow degradation due to its stable fluorinated structure. This highlights the need for responsible handling and disposal practices to minimize environmental contamination.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's electronic structure and reactivity. Quantum mechanical calculations have provided insights into its frontier molecular orbitals and reactivity patterns. These findings are instrumental in predicting its behavior under various reaction conditions.

In conclusion, 3,5-dimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-Oxazole-4-sulfonamide (CAS No. 1351641) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications.